The crystal structure and growth direction of Cu2S nanowire arrays fabricated on a copper surface

Physical Chemistry Chemical Physics Pub Date: 2001-07-18 DOI: 10.1039/B104046B

Abstract

We examine the crystal structure and growth direction of Cu2S nanowire arrays grown from copper surfaces at room temperature. By using X-ray diffraction (XRD), transmission electron microscopy (TEM) and electron diffraction (ED) techniques, the monoclinic Cu2S nanowires are shown to grow preferentially along the c-axis, characterized by a layered structure. This result may shed light on the unusual growth mechanism of the Cu2S nanowires.

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